Cas no 1338-14-3 (Iron naphthenate)

• Product Name: Iron naphthenate
• CAS No: 1338-14-3
• MF: C₂₂H₁₄FeO₄
• MW: 398.189167499542
• CID: 41289
• PubChem ID: 14048875
• Update Time: 2025-10-30

Iron naphthenate Chemical and Physical Properties

Names and Identifiers

• Iron naphthenate
• iron(2+),naphthalene-2-carboxylate
• ferrous naphthalene-2-carboxylate
• Naphthenic acids, iron salts
• Ferrous naphthenate
• Iron(III) naphthenate
• Ferrum Naphthenate
• FERRIC NAPHTHENATE
• IRON (II) NAPHTHENATE
• iron naphthenate drier
• Naphthenicacids,ironsalts
• 80%inmineralspirits(12%Fe)
• iron naphthenate 80% in mineral spirits
• IRONNAPHTHENATE
• 1338-14-3
• iron(2+);naphthalene-2-carboxylate
• PBDSMEGLJGEMDK-UHFFFAOYSA-L

• Inchi： 1S/2C11H8O2.Fe/c2*12-11(13)10-6-5-8-3-1-2-4-9(8)7-10;/h2*1-7H,(H,12,13);/q;;+2/p-2
• InChI Key： PBDSMEGLJGEMDK-UHFFFAOYSA-L
• SMILES： [Fe+2].[O-]C(C1=CC=C2C=CC=CC2=C1)=O.[O-]C(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 396.02882
• Monoisotopic Mass: 398.024151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Brown liquid.
• Density: 0,9 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: 40°C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 80.26
• LogP: 2.40410
• Solubility: Insoluble in water.

Iron naphthenate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：1993
• Hazard Category Code： R10: flammable. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S16: keep away from fire source. S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S36/37/39: wear appropriate protective clothing, gloves and protective glasses or face shield.
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Iron naphthenate

Introduction to Iron Naphthenate (CAS No. 1338-14-3)

Iron naphthenate, also known as CAS No. 1338-14-3, is a metalloorganic compound that has garnered significant attention in various industrial and research applications. This compound is widely recognized for its unique chemical properties and versatility across multiple sectors. The name Iron naphthenate refers to the complex formed between iron and naphthenic acid, which is derived from petroleum distillates. This compound is often utilized in catalysis, coatings, and other specialized applications due to its exceptional stability and reactivity.

The chemical structure of Iron naphthenate is characterized by the coordination of iron ions with naphthenic acid molecules. This coordination results in a stable complex that exhibits both metallic and organic characteristics. Recent studies have highlighted the potential of Iron naphthenate in catalytic processes, particularly in the synthesis of nanomaterials and as a precursor for iron-based nanoparticles. These findings underscore the importance of understanding the electronic and structural properties of this compound for optimizing its performance in advanced applications.

One of the most notable advancements involving Iron naphthenate is its role in sustainable chemistry. Researchers have explored its use as a catalyst in the conversion of biomass into valuable chemicals and fuels. For instance, studies have demonstrated that Iron naphthenate can facilitate the deoxygenation of bio-oils, a critical step in producing renewable hydrocarbons. This application aligns with global efforts to develop eco-friendly alternatives to traditional petrochemical processes.

In addition to its catalytic applications, Iron naphthenate has found utility in the coatings industry as a rust inhibitor and corrosion protector. Its ability to form a protective layer on metal surfaces makes it an ideal candidate for use in harsh environmental conditions. Recent developments have focused on enhancing the durability and adhesion properties of coatings containing Iron naphthenate, leading to improved performance in industrial settings.

The synthesis of Iron naphthenate typically involves the reaction of metallic iron with naphthenic acid under controlled conditions. This process ensures the formation of a homogeneous complex, which is crucial for maintaining its desired properties. Advances in synthetic methodologies have enabled the production of high-purity Iron naphthenate, further expanding its applicability across diverse industries.

From an environmental perspective, the use of Iron naphthenate offers several advantages over traditional metal-based compounds. Its organic nature reduces concerns related to heavy metal toxicity, making it a safer alternative for certain applications. Furthermore, ongoing research into the biodegradation and environmental impact of Iron naphthenate aims to ensure its sustainable use without adverse effects on ecosystems.

In conclusion, Iron naphthenate (CAS No. 1338-14-3) stands as a testament to the innovative potential of metalloorganic compounds in modern chemistry and industry. Its unique properties, coupled with recent advancements in its applications and synthesis, position it as a key material for addressing contemporary challenges in sustainability and technological innovation.